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Compound of Interest

Compound Name: 1-(2-Tetrahydrofurfuryl)-2-thiourea

Cat. No.: B047925

Essential Safety and Handling Guide for 1-(2-
Tetrahydrofurfuryl)-2-thiourea

This guide provides immediate and essential safety protocols for handling 1-(2-
Tetrahydrofurfuryl)-2-thiourea in a research and development setting. Given the limited
availability of a comprehensive Safety Data Sheet (SDS) for this specific compound, this
guidance is informed by the known hazards of its structural components, thiourea and
tetrahydrofurfuryl alcohol, as well as the available hazard information for the compound itself.

Chemical Profile:
¢ Name: 1-(2-Tetrahydrofurfuryl)-2-thiourea
e CAS Number: 66892-25-9

» Known Hazards: Based on available data, this compound is considered toxic if swallowed,
causes skin irritation, and causes serious eye irritation.[1][2] It should be handled with
caution as it is intended for research and development use only.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table summarizes the
recommended PPE for handling 1-(2-Tetrahydrofurfuryl)-2-thiourea, based on the hazards of
the compound and its parent structures, thiourea and tetrahydrofurfuryl alcohol.[3][4]
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PPE Category

Recommended Equipment

Best Practices

Eye and Face Protection

Chemical splash goggles or
safety glasses with side
shields. A face shield should
be worn in addition to goggles
when there is a significant risk

of splashing.

Ensure eye protection meets
appropriate government
standards (e.g., NIOSH in the
US or EN 166 in the EU).

Hand Protection

Chemically resistant,
impervious gloves (e.g., Nitrile
rubber, Butyl rubber).

Gloves must be inspected for
integrity before each use. Use
proper glove removal
technique to avoid skin
contact. Dispose of
contaminated gloves in
accordance with laboratory
and local regulations. Wash
and dry hands thoroughly after
handling.[4]

Respiratory Protection

A NIOSH-approved respirator
is required if working outside of
a fume hood, if ventilation is
inadequate, or if dust is
generated. The type of
respirator will depend on the
concentration and nature of

the airborne contaminant.

Ensure proper fit and training

before using a respirator.[4]

Protective Clothing

A laboratory coat should be
worn at all times. Consider a
chemical-resistant apron or full
chemical-protective suit for
larger quantities or when there

is a high risk of splashing.

Keep lab coats clean and

change them regularly.

Experimental Workflow for Safe Handling
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A systematic approach is crucial for safely managing 1-(2-Tetrahydrofurfuryl)-2-thiourea

throughout its lifecycle in the laboratory.

Preparation

Review available SDS and safety information for 1-(2-Tetrahydrofurfuryl)-2-thiourea and related compounds.

Y

Assess risks for the specific experimental procedure.

Select appropriate PPE based on the risk assessment.

Prepare a designated and well-ventilated work area (e.g., chemical fume hood).

1
Har*ling

Put on all selected PPE correctly.

Handle the chemical, avoiding dust generation and splashes.

Post-Experiment

Decontaminate work surfaces and equipment.

Dispose of all waste as hazardous waste.

Remove PPE using the correct procedure to avoid contamination.

Wash hands thoroughly.

Click to download full resolution via product page

Workflow for Safe Handling of 1-(2-Tetrahydrofurfuryl)-2-thiourea.

Operational Plan

* Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.
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[e]

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[5]

[e]

Keep the container tightly closed when not in use.

o

The storage area should be clearly labeled with the appropriate hazard warnings.

[¢]

Store in a locked cabinet or room to restrict access.[4]

e Handling and Use:

[¢]

All work with this compound should be conducted in a well-ventilated area, preferably
within a chemical fume hood.

[¢]

Use the smallest quantity of the substance necessary for the experiment.

[e]

Avoid the formation of dust.[4]

[e]

Do not eat, drink, or smoke in the laboratory.[6]

o

Wash hands thoroughly with soap and water after handling the compound.[4]
e Spill Management:

o Minor Spill: Evacuate the immediate area. Wearing appropriate PPE, gently cover the spill
with an absorbent material to avoid raising dust. Collect the spilled material using non-
sparking tools and place it in a sealed, labeled container for disposal.

o Major Spill: Evacuate the laboratory and notify the appropriate safety personnel
immediately.

Disposal Plan
All waste containing 1-(2-Tetrahydrofurfuryl)-2-thiourea must be treated as hazardous waste.

e Solid Waste: Collect all solid waste, including contaminated gloves, absorbent materials, and
empty containers, in a clearly labeled, sealed hazardous waste container.
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e Liquid Waste: Collect any solutions containing this compound in a compatible, sealed, and
clearly labeled hazardous waste container.

» Disposal: All waste must be disposed of through the institution's hazardous waste
management program, following all local, state, and federal regulations.[4][7] Do not empty
into drains.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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